Cas no 38743-20-3 (Octadienal)

• Product Name: Octadienal
• CAS No: 38743-20-3
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 320966
• Update Time: 2026-05-14

Octadienal Chemical and Physical Properties

Names and Identifiers

• Octadienal

• Inchi： InChI=1S/C8H12O/c1-2-3-4-5-6-7-8-9/h4-8H,2-3H2,1H3/b5-4+,7-6+
• InChI Key： DVVATNQISMINCX-YTXTXJHMSA-N
• SMILES： C(=O)/C=C/C=C/CCC

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: White or off white crystalline powder
• Density: 0.875
• Boiling Point: 88 °C10 mm Hg(lit.)
• Flash Point: 79 ºC
• Refractive Index: n20/D 1.526(lit.)
• PSA: 17.07
• LogP: 2.09780